Cas no 52704-48-0 (2-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-ol)

• Product name: 2-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-ol
• CAS No: 52704-48-0
• MF: C₁₁H₁₅NO
• MW: 177.2429
• MDL: MFCD02656552
• CID: 359066
• PubChem ID: 10103709

2-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Quinolineethanol, 3,4-dihydro-
• 2-(3,4-dihydro-2H-quinolin-1-yl)ethanol
• MFCD02656552
• CCA70448
• 2-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-ol
• SCHEMBL1450283
• D96059
• 2-(3,4-Dihydroquinolin-1(2H)-yl)ethan-1-ol
• AS-64359
• EN300-91774
• 2-(3,4-DIHYDROQUINOLIN-1(2H)-YL)ETHANOL
• PXVIVYWHHZOPGK-UHFFFAOYSA-N
• BB 0262117
• DTXSID20435597
• N-(2-Hydroxyethyl)-1,2,3,4-tetrahydroquinoline
• starbld0042965
• AKOS008132370
• Z425793990
• 52704-48-0
• CS-0264088
• DB-087308

• MDL： MFCD02656552
• Inchi： InChI=1S/C11H15NO/c13-9-8-12-7-3-5-10-4-1-2-6-11(10)12/h1-2,4,6,13H,3,5,7-9H2
• InChI Key： PXVIVYWHHZOPGK-UHFFFAOYSA-N
• SMILES： N1(CCO)C2C(=CC=CC=2)CCC1

Computed Properties

• Exact Mass: 177.11545
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5Ų
• XLogP3: 1.8

Experimental Properties

• PSA: 23.47

2-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-ol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT